Cas no 2191062-74-3 (1-[4-(Cyclopropylcarbonyl)-2,2-dimethyl-1-piperazinyl]-2-propen-1-one)

1-[4-(Cyclopropylcarbonyl)-2,2-dimethyl-1-piperazinyl]-2-propen-1-one is a specialized organic compound featuring a cyclopropylcarbonyl moiety integrated into a dimethyl-substituted piperazine scaffold, terminated with a propenone functional group. This structure imparts unique reactivity, making it valuable in synthetic chemistry, particularly for applications requiring selective acylation or Michael addition reactions. The cyclopropyl group enhances steric and electronic properties, while the piperazine core offers versatility in further derivatization. Its stability under standard conditions and compatibility with diverse reaction environments make it a practical intermediate for pharmaceutical and agrochemical research. The compound’s well-defined molecular architecture ensures reproducibility in synthetic pathways, supporting its use in targeted molecular design.

1-[4-(Cyclopropylcarbonyl)-2,2-dimethyl-1-piperazinyl]-2-propen-1-one structure

2191062-74-3 structure

Product Name:1-[4-(Cyclopropylcarbonyl)-2,2-dimethyl-1-piperazinyl]-2-propen-1-one

CAS No:2191062-74-3

MF:C₁₃H₂₀N₂O₂

MW:236.310103416443

CID:5410839

Update Time:2025-10-24

1-[4-(Cyclopropylcarbonyl)-2,2-dimethyl-1-piperazinyl]-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

- 1-[4-(Cyclopropylcarbonyl)-2,2-dimethyl-1-piperazinyl]-2-propen-1-one
- Inchi： 1S/C13H20N2O2/c1-4-11(16)15-8-7-14(9-13(15,2)3)12(17)10-5-6-10/h4,10H,1,5-9H2,2-3H3
- InChI Key： KHVIBGVFMVMRAW-UHFFFAOYSA-N
- SMILES： C(N1CCN(C(C2CC2)=O)CC1(C)C)(=O)C=C

Experimental Properties

Density: 1.123±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 429.0±34.0 °C(Predicted)
pka: -0.79±0.70(Predicted)

1-[4-(Cyclopropylcarbonyl)-2,2-dimethyl-1-piperazinyl]-2-propen-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-6702299-0.05g	1-(4-cyclopropanecarbonyl-2,2-dimethylpiperazin-1-yl)prop-2-en-1-one	2191062-74-3	95.0%	0.05g	$246.0	2025-03-13

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Additional information on 1-[4-(Cyclopropylcarbonyl)-2,2-dimethyl-1-piperazinyl]-2-propen-1-one

1-[4-(Cyclopropylcarbonyl)-2,2-dimethyl-1-piperazinyl]-2-propen-1-one: A Comprehensive Overview

1-[4-(Cyclopropylcarbonyl)-2,2-dimethyl-1-piperazinyl]-2-propen-1-one, commonly referred to by its CAS number 2191062-74-3, is a complex organic compound with significant potential in various fields of research and application. This compound has garnered attention due to its unique structural features and promising biological properties. Recent studies have highlighted its role in drug discovery, particularly in the development of novel therapeutic agents targeting specific cellular pathways.

The molecular structure of 1-[4-(Cyclopropylcarbonyl)-2,2-dimethyl-1-piperazinyl]-2-propen-1-one is characterized by a piperazine ring substituted with a cyclopropylcarbonyl group and a 2-propenone moiety. The cyclopropyl group introduces strain into the molecule, which can enhance its reactivity and binding affinity to target proteins. The piperazine ring, a six-membered amine-containing structure, is known for its ability to form hydrogen bonds, making it a valuable component in medicinal chemistry. The 2-propenone group adds further functionality, potentially influencing the compound's stability and pharmacokinetic properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed various strategies, including microwave-assisted synthesis and catalytic cross-coupling reactions, to optimize the production process. These methods not only improve yield but also reduce the environmental footprint of manufacturing. The ability to synthesize this compound in large quantities has facilitated its evaluation in preclinical studies.

In terms of biological activity, 1-[4-(Cyclopropylcarbonyl)-2,2-dimethyl-1-piperazinyl]-2-propen-1-one has shown promise as a modulator of key enzymes and receptors involved in diseases such as cancer and neurodegenerative disorders. For instance, studies have demonstrated its potential as an inhibitor of histone deacetylases (HDACs), which are enzymes implicated in gene regulation and cancer progression. Additionally, the compound has exhibited selectivity towards certain G-protein coupled receptors (GPCRs), suggesting its potential role in treating conditions like inflammation and pain.

The pharmacokinetic profile of this compound is another area of active research. Early studies indicate that it has moderate solubility and permeability, which are critical factors for oral bioavailability. Researchers are exploring strategies to enhance these properties, such as incorporating lipophilic groups or optimizing the stereochemistry of the molecule. These efforts aim to improve the compound's efficacy and reduce potential side effects.

In conclusion, 1-[4-(Cyclopropylcarbonyl)-2,2-dimethyl-1-piperazinyl]-2-propen-1-one represents a significant advancement in organic chemistry with broad implications for drug development. Its unique structure, combined with recent breakthroughs in synthesis and biological evaluation, positions it as a promising candidate for future therapeutic interventions. As research continues to unfold, this compound may pave the way for innovative treatments addressing some of the most challenging diseases facing modern medicine.